Cas no 923203-76-3 (Thieno[3,2-c]pyridine-5(4H)-acetamide, N-(1-cyanocyclopentyl)-4-ethyl-6,7-dihydro-)

• Product Name: Thieno[3,2-c]pyridine-5(4H)-acetamide, N-(1-cyanocyclopentyl)-4-ethyl-6,7-dihydro-
• CAS No: 923203-76-3
• MF: C₁₇H₂₃N₃OS
• MW: 317.449022531509
• CID: 6438315
• PubChem ID: 17401580
• Update Time: 2025-11-05

Thieno[3,2-c]pyridine-5(4H)-acetamide, N-(1-cyanocyclopentyl)-4-ethyl-6,7-dihydro- Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-c]pyridine-5(4H)-acetamide, N-(1-cyanocyclopentyl)-4-ethyl-6,7-dihydro-

• Inchi： 1S/C17H23N3OS/c1-2-14-13-6-10-22-15(13)5-9-20(14)11-16(21)19-17(12-18)7-3-4-8-17/h6,10,14H,2-5,7-9,11H2,1H3,(H,19,21)
• InChI Key： JTYQGZVLFACGBN-UHFFFAOYSA-N
• SMILES： C1(CC)N(CC(NC2(C#N)CCCC2)=O)CCC2SC=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Thieno[3,2-c]pyridine-5(4H)-acetamide, N-(1-cyanocyclopentyl)-4-ethyl-6,7-dihydro-

Thieno[3,2-c]pyridine-5(4H)-acetamide, N-(1-cyanocyclopentyl)-4-ethyl-6,7-dihydro: A Comprehensive Overview in Modern Chemical Biology

Thieno[3,2-c]pyridine-5(4H)-acetamide, N-(1-cyanocyclopentyl)-4-ethyl-6,7-dihydro is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, identified by its CAS number 923203-76-3, represents a unique structural motif that combines the versatility of thienopyridine scaffolds with functional groups that enhance its biological activity. The presence of an acetamide moiety and a cyanocyclopentyl substituent makes this molecule a promising candidate for further exploration in drug discovery and molecular pharmacology.

The< strong>thieno[3,2-c]pyridine core is a well-known scaffold in medicinal chemistry due to its ability to interact with various biological targets. This particular derivative, featuring a< strong>5(4H)-acetamide group and an< strong>N-(1-cyanocyclopentyl) side chain, has been studied for its potential applications in the development of novel therapeutic agents. The< strong>4-ethyl and< strong>6,7-dihydro substituents further refine its structural properties, contributing to its unique pharmacokinetic profile.

In recent years, there has been a surge in interest regarding heterocyclic compounds that exhibit significant biological activity. Thieno[3,2-c]pyridine derivatives have been extensively researched for their antimicrobial, anti-inflammatory, and anticancer properties. The< strong>N-(1-cyanocyclopentyl) group in particular has been highlighted for its ability to modulate enzyme activity and receptor binding. This compound's design allows for selective interaction with biological pathways, making it a valuable tool in the development of targeted therapies.

The< strong>cAS number 923203-76-3 provides a unique identifier for this compound, facilitating its use in academic and industrial research settings. Its structural complexity and functional diversity make it an attractive candidate for further investigation. Researchers have been exploring synthetic routes to optimize the production of this molecule while maintaining its biological efficacy. Advances in synthetic chemistry have enabled the efficient preparation of complex heterocycles like this one, opening up new avenues for drug development.

One of the most compelling aspects of Thieno[3,2-c]pyridine-5(4H)-acetamide, N-(1-cyanocyclopentyl)-4-ethyl-6,7-dihydro is its potential application in addressing unmet medical needs. The compound's ability to interact with multiple targets suggests that it could be developed into a broad-spectrum therapeutic agent. Current research is focused on understanding its mechanism of action and identifying optimal dosing regimens. Preclinical studies have shown promising results in models of inflammation and tumor growth, indicating that this compound may have significant clinical utility.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like Thieno[3,2-c]pyridine derivatives. Molecular modeling techniques have been employed to predict how this compound might bind to biological targets such as kinases and transcription factors. These simulations have provided valuable insights into the compound's binding affinity and selectivity, guiding the design of next-generation analogs with improved properties.

In conclusion, Thieno[3,2-c]pyridine-5(4H)-acetamide, N-(1-cyanocyclopentyl)-4-ethyl-6,7-dihydro represents a significant advancement in the field of chemical biology. Its unique structure and functional groups make it a versatile tool for drug development. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutic agents. The ongoing exploration of its biological activities and mechanisms of action promises to yield valuable insights that will benefit both academic research and industrial applications.